![molecular formula C19H19N3O3S B1226325 (2,5-dioxopyrrolidin-3-yl) N'-[(4-methoxyphenyl)methyl]-N-phenylcarbamimidothioate CAS No. 5766-39-2](/img/structure/B1226325.png)
(2,5-dioxopyrrolidin-3-yl) N'-[(4-methoxyphenyl)methyl]-N-phenylcarbamimidothioate
Overview
Description
N'-[(4-methoxyphenyl)methyl]-N-phenylcarbamimidothioic acid (2,5-dioxo-3-pyrrolidinyl) ester is a member of methoxybenzenes.
Scientific Research Applications
Cathepsins K and S Inhibition
A study by Goričan et al. (2021) explored the use of a succinimide scaffold, including derivatives of (2,5-dioxopyrrolidin-3-yl), in the inhibition of cathepsins K and S. These enzymes are potential therapeutic targets for metabolic and inflammatory diseases like osteoporosis and arthritis. They identified compounds acting as hyperbolic inhibitors or activators of these enzymes, indicating the potential of (2,5-dioxopyrrolidin-3-yl) derivatives in therapeutic applications (Goričan, Ciber, Petek, Svete, & Novinec, 2021).
Electrochromic Polymer Applications
Research by Su, Chang, and Wu (2017) involved synthesizing dithienylpyrroles-based electrochromic polymers, including a compound similar to (2,5-dioxopyrrolidin-3-yl) N'-[(4-methoxyphenyl)methyl]-N-phenylcarbamimidothioate. They studied these polymers' spectroelectrochemical properties, demonstrating their application in high-contrast electrochromic devices (Su, Chang, & Wu, 2017).
properties
CAS RN |
5766-39-2 |
|---|---|
Product Name |
(2,5-dioxopyrrolidin-3-yl) N'-[(4-methoxyphenyl)methyl]-N-phenylcarbamimidothioate |
Molecular Formula |
C19H19N3O3S |
Molecular Weight |
369.4 g/mol |
IUPAC Name |
(2,5-dioxopyrrolidin-3-yl) N'-[(4-methoxyphenyl)methyl]-N-phenylcarbamimidothioate |
InChI |
InChI=1S/C19H19N3O3S/c1-25-15-9-7-13(8-10-15)12-20-19(21-14-5-3-2-4-6-14)26-16-11-17(23)22-18(16)24/h2-10,16H,11-12H2,1H3,(H,20,21)(H,22,23,24) |
InChI Key |
DXCHRTPJBRKGQE-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)CN=C(NC2=CC=CC=C2)SC3CC(=O)NC3=O |
Canonical SMILES |
COC1=CC=C(C=C1)CN=C(NC2=CC=CC=C2)SC3CC(=O)NC3=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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